Cas no 1784307-09-0 (3,3-difluoro-2-(3-methylphenyl)propan-1-amine)

• Product Name: 3,3-difluoro-2-(3-methylphenyl)propan-1-amine
• CAS No: 1784307-09-0
• MF: C₁₀H₁₃F₂N
• MW: 185.21372961998
• CID: 6294184
• PubChem ID: 84718912
• Update Time: 2025-06-12

3,3-difluoro-2-(3-methylphenyl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3,3-difluoro-2-(3-methylphenyl)propan-1-amine
• EN300-1937928
• 1784307-09-0

• Inchi： 1S/C10H13F2N/c1-7-3-2-4-8(5-7)9(6-13)10(11)12/h2-5,9-10H,6,13H2,1H3
• InChI Key： ZKSOBGDGMNXZDZ-UHFFFAOYSA-N
• SMILES： FC(C(CN)C1C=CC=C(C)C=1)F

Computed Properties

• Exact Mass: 185.10160574g/mol
• Monoisotopic Mass: 185.10160574g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 26Ų

Additional information on 3,3-difluoro-2-(3-methylphenyl)propan-1-amine

Introduction to 3,3-difluoro-2-(3-methylphenyl)propan-1-amine (CAS No. 1784307-09-0)

3,3-difluoro-2-(3-methylphenyl)propan-1-amine, identified by the chemical compound code CAS No. 1784307-09-0, is a fluorinated aromatic amine that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to a class of molecules characterized by the presence of fluorine atoms, which are known to modulate the biological activity and metabolic stability of drug candidates. The structural motif of 3,3-difluoro-2-(3-methylphenyl)propan-1-amine combines a fluoroalkyl group with a phenyl ring substituted at the para position, creating a unique scaffold that has potential applications in medicinal chemistry.

The synthesis of 3,3-difluoro-2-(3-methylphenyl)propan-1-amine involves multi-step organic transformations, including fluorination and nucleophilic substitution reactions. The introduction of fluorine atoms at the 3-position of the propanamidine backbone enhances the lipophilicity and binding affinity of the molecule, making it a promising candidate for further development as an active pharmaceutical ingredient (API). Recent advancements in fluorination techniques have enabled more efficient and selective synthesis of fluorinated amines, which has contributed to the growing interest in this class of compounds.

One of the most compelling aspects of 3,3-difluoro-2-(3-methylphenyl)propan-1-amine is its potential as a building block for more complex drug molecules. The presence of both an amine group and a fluoroalkyl moiety allows for further functionalization, enabling chemists to design molecules with tailored pharmacokinetic properties. For instance, modifications at the phenyl ring or the fluoroalkyl chain could lead to improved solubility, reduced toxicity, or enhanced target specificity.

In recent years, there has been a surge in research focused on fluorinated compounds due to their ability to influence molecular interactions at the atomic level. Studies have demonstrated that fluorine atoms can alter electronic distributions, steric hindrance, and hydrogen bonding capabilities, all of which are critical factors in drug-receptor binding. 3,3-difluoro-2-(3-methylphenyl)propan-1-amine exemplifies this trend, as its structural features make it an attractive candidate for developing novel therapeutic agents.

The pharmacological potential of 3,3-difluoro-2-(3-methylphenyl)propan-1-amine has been explored in several preclinical studies. Researchers have investigated its interactions with various biological targets, including enzymes and receptors involved in metabolic pathways. Preliminary findings suggest that this compound may exhibit inhibitory activity against certain therapeutic targets, making it a valuable scaffold for drug discovery efforts. Additionally, its fluorinated structure could contribute to improved pharmacokinetic profiles compared to non-fluorinated analogs.

The role of fluorine in medicinal chemistry extends beyond mere structural modification; it also plays a crucial role in metabolic stability and bioavailability. Fluorinated compounds often exhibit greater resistance to enzymatic degradation, which can lead to longer half-lives and reduced dosing frequencies. This property is particularly advantageous for chronic treatments where patient compliance is critical. 3,3-difluoro-2-(3-methylphenyl)propan-1-amine leverages these benefits, positioning itself as a promising candidate for further development.

Recent advances in computational chemistry have further accelerated the discovery process for fluorinated drugs like 3,3-difluoro-2-(3-methylphenyl)propan-1-amine. Molecular modeling techniques allow researchers to predict binding affinities and optimize molecular structures before conducting expensive wet-lab experiments. These computational tools have been instrumental in identifying lead compounds with high potential for therapeutic efficacy.

The agrochemical sector has also shown interest in fluorinated compounds due to their potential as pesticides or herbicides. The unique properties of fluorinated aromatic amines, such as improved stability and bioactivity, make them suitable for developing next-generation crop protection agents. While current research on CAS No 1784307 09 0 primarily focuses on pharmaceutical applications, its versatility suggests broader utility across multiple industries.

In conclusion,CAS No 1784307 09 0, corresponding to 3 3 difluoro 2 ( 3 methylphenyl ) propan 1 amine, represents a significant advancement in fluorinated organic chemistry with implications for drug discovery and agricultural innovation. Its structural features and pharmacological potential make it an exciting compound for future research endeavors. As scientists continue to uncover new applications for fluorinated molecules,this compound will undoubtedly play a pivotal role in shaping the next generation of therapeutic agents.